Cas no 1485543-29-0 (4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid)

• Product Name: 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid
• CAS No: 1485543-29-0
• MF: C₁₂H₁₁N₃O₅S
• MW: 309.297841310501
• MDL: MFCD30488041
• CID: 4601898
• PubChem ID: 65638212
• Update Time: 2025-06-30

4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[2-carboxy-1-(thiophen-2-yl)ethyl]carbamoyl}-1H-imidazole-5-carboxylic acid
• 4-[(2-carboxy-1-thiophen-2-ylethyl)carbamoyl]-1H-imidazole-5-carboxylic acid
• 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid

• MDL： MFCD30488041
• Inchi： 1S/C12H11N3O5S/c16-8(17)4-6(7-2-1-3-21-7)15-11(18)9-10(12(19)20)14-5-13-9/h1-3,5-6H,4H2,(H,13,14)(H,15,18)(H,16,17)(H,19,20)
• InChI Key： BOBQNOOWWKHKPF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)O)NC(C1=C(C(=O)O)NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 0.3
• Topological Polar Surface Area: 161

4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid

Introduction to 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid (CAS No. 1485543-29-0)

4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid, identified by its CAS number 1485543-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the imidazole carboxylic acid class, characterized by its unique structural framework that integrates a thiophene ring, carboxylic acid functionalities, and a carbamoyl group. The presence of these distinct chemical moieties imparts a rich reactivity profile, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid is particularly intriguing due to the synergistic interplay between the thiophene ring and the imidazole core. Thiophenes are well-known for their biological activity and are frequently employed in medicinal chemistry due to their ability to modulate various biological pathways. The imidazole ring, on the other hand, is a cornerstone scaffold in drug design, with numerous FDA-approved drugs featuring this moiety. The combination of these two heterocyclic systems in a single molecule opens up possibilities for designing compounds with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting post-translational modifications (PTMs), which play crucial roles in various cellular processes. Among these PTMs, protein phosphorylation and ubiquitination are extensively studied due to their implications in signal transduction, cell cycle regulation, and disease mechanisms. The 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid scaffold has shown promise as a tool compound in the discovery of inhibitors for enzymes involved in these PTM networks.

One of the most compelling aspects of this compound is its potential as a chelating agent for metal ions. The carboxylic acid groups and the nitrogen atoms in the imidazole ring can coordinate with metal cations, forming stable complexes. Such metal coordination is pivotal in numerous biological processes and has been exploited in the development of antimicrobial agents and anticancer drugs. For instance, platinum-based chemotherapeutics like cisplatin rely on metal coordination to exert their cytotoxic effects. The ability of 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid to form metal complexes could make it a valuable candidate for designing metal-based therapeutics.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design (SBDD), where computational methods are used to model molecular interactions between drug candidates and biological targets. The unique structural features of 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid make it an attractive candidate for SBDD studies. Its rigid imidazole core provides a stable scaffold for interactions with protein binding pockets, while the flexible thiophene side chain allows for optimization of binding affinity through molecular dynamics simulations and virtual screening.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex organic molecules like 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the construction of heterocyclic systems, allowing chemists to access novel scaffolds with remarkable precision. These synthetic strategies have not only facilitated the production of this compound but also paved the way for its derivatives with tailored biological activities.

The therapeutic potential of 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid extends beyond its role as an intermediate in drug development. Its ability to modulate enzyme activity and interact with biological targets suggests applications in treating neurological disorders, inflammatory diseases, and cancer. For example, imidazole derivatives have been investigated for their potential as anticonvulsants and neuroprotective agents due to their ability to interact with ion channels and neurotransmitter receptors.

In conclusion, 4-{2-carboxy-1-(thiophen-2-yl)ethylcarbamoyl}-1H-imidazole-5-carboxylic acid (CAS No. 1485543-29-0) represents a fascinating compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, combined with its versatile reactivity, make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are poised to play a pivotal role in shaping the future of medicine.